Cas no 191868-24-3 (1-4-(Aminomethyl)phenyl-n-methylmethanesulfonamide)

• Product Name: 1-4-(Aminomethyl)phenyl-n-methylmethanesulfonamide
• CAS No: 191868-24-3
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• MDL: MFCD08444216
• CID: 1025118
• PubChem ID: 9167425
• Update Time: 2025-06-13

1-4-(Aminomethyl)phenyl-n-methylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Aminomethyl)phenyl)-N-methylmethanesulfomide
• 1-(4-(AMINOMETHYL)PHENYL)-N-METHYLMETHANESULFONAMIDE
• 1-[4-(Aminomethyl)phenyl]-N-methylmethanesulfonamide
• 4-(Methylaminosulphonylmethyl)benzenemethanamine
• AC1PMHQY
• AC1Q41DQ
• ANW-53596
• CTK7E4518
• SureCN955244
• KXLAVAYUPDHDPM-UHFFFAOYSA-N
• SCHEMBL955244
• 4-(Aminomethyl)-N-methylbenzenemethanesulfonamide
• Benzenemethanesulfonamide, 4-(aminomethyl)-N-methyl-
• SB77352
• 4-(methylamino-sulphonylmethyl)benzenemethanamine
• AKOS000119202
• 191868-24-3
• A880351
• EN300-24050
• MFCD08444216
• DTXSID701234956
• BS-21979
• 1-4-(Aminomethyl)phenyl-n-methylmethanesulfonamide

• MDL： MFCD08444216
• Inchi： 1S/C9H14N2O2S/c1-11-14(12,13)7-9-4-2-8(6-10)3-5-9/h2-5,11H,6-7,10H2,1H3
• InChI Key： KXLAVAYUPDHDPM-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(CN)=CC=1)(NC)(=O)=O

Computed Properties

• Exact Mass: 214.07772
• Monoisotopic Mass: 214.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• PSA: 72.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-4-(Aminomethyl)phenyl-n-methylmethanesulfonamide

Comprehensive Overview of 1-4-(Aminomethyl)phenyl-n-methylmethanesulfonamide (CAS No. 191868-24-3): Properties, Applications, and Research Insights

1-4-(Aminomethyl)phenyl-n-methylmethanesulfonamide (CAS No. 191868-24-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This sulfonamide derivative, characterized by its aminomethylphenyl and methylmethanesulfonamide functional groups, exhibits properties that make it a candidate for drug development, particularly in targeting enzyme inhibition and modulating biological pathways.

The compound's molecular structure, with its sulfonamide moiety, is of particular interest in medicinal chemistry. Sulfonamides are known for their versatility in drug design, often contributing to antibacterial, antiviral, and anti-inflammatory activities. Researchers are actively exploring 191868-24-3 for its potential role in central nervous system (CNS) disorders, given its ability to cross the blood-brain barrier—a hot topic in neuroscience and neurodegenerative disease research. Recent studies have also investigated its interactions with G-protein-coupled receptors (GPCRs), a key focus area in modern pharmacology.

From a synthetic chemistry perspective, 1-4-(Aminomethyl)phenyl-n-methylmethanesulfonamide serves as a valuable intermediate in multi-step organic syntheses. Its aminomethyl group allows for further functionalization, making it a building block for more complex molecules. This aligns with the growing demand for highly functionalized intermediates in drug discovery pipelines, a trend driven by the need for precision medicine and personalized therapies.

In analytical chemistry, the compound's purity and stability under various conditions are critical parameters. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to characterize CAS No. 191868-24-3. These methods ensure batch-to-batch consistency, a crucial factor in pharmaceutical manufacturing where regulatory compliance is paramount—a subject frequently searched by quality control professionals.

The compound's physicochemical properties, including its solubility profile and partition coefficient (logP), are actively studied to optimize its bioavailability. This is particularly relevant in formulation science, where researchers address challenges like drug delivery systems and enhanced permeability—topics trending in pharmaceutical forums and academic circles. Computational chemistry approaches, such as molecular docking simulations, are increasingly applied to predict its behavior in biological systems.

Environmental and safety assessments of 1-4-(Aminomethyl)phenyl-n-methylmethanesulfonamide follow strict guidelines, with particular attention to its biodegradation pathways and ecotoxicological profile. These studies are essential given the current emphasis on green chemistry principles and environmentally friendly synthesis methods—a major concern for the pharmaceutical industry and a frequent search query among sustainability-focused researchers.

In the context of intellectual property, 191868-24-3 has been referenced in several patents related to neurological therapeutics and metabolic disorder treatments. Patent landscape analyses reveal growing interest in this chemical space, with particular focus on its potential applications in age-related diseases—a rapidly expanding market segment due to global demographic shifts.

The compound's stability under various storage conditions is another area of practical importance. Proper handling of 1-4-(Aminomethyl)phenyl-n-methylmethanesulfonamide requires attention to factors like humidity control and temperature sensitivity, topics frequently discussed in pharmaceutical storage guidelines and material safety data sheets (MSDS).

From a market perspective, the demand for specialized intermediates like CAS No. 191868-24-3 continues to grow, driven by the expansion of contract research organizations (CROs) and drug discovery outsourcing. This trend reflects the pharmaceutical industry's shift toward more efficient research and development models—a subject of numerous business analyses and industry reports.

Future research directions for this compound may include exploring its potential in combination therapies and investigating its synergistic effects with other bioactive molecules. Such studies align with current therapeutic strategies that emphasize multi-target approaches to complex diseases—an area receiving substantial research funding and scientific attention.